Cas no 2806720-37-4 (prop-2-yn-1,1-d2-1-amine)
prop-2-yn-1,1-d2-1-amine structure
Product Name:prop-2-yn-1,1-d2-1-amine
CAS No:2806720-37-4
MF:C3H5N
MW:57.0908238887787
CID:6827069
PubChem ID:142735075
Update Time:2025-02-19
prop-2-yn-1,1-d2-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2806720-37-4
- prop-2-yn-1,1-d2-1-amine
- CS-25329
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- Inchi: 1S/C3H5N/c1-2-3-4/h1H,3-4H2/i3D2
- InChI Key: JKANAVGODYYCQF-SMZGMGDZSA-N
- SMILES: NC([2H])([2H])C#C
Computed Properties
- Exact Mass: 57.054752656Da
- Monoisotopic Mass: 57.054752656Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 38.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 26Ų
prop-2-yn-1,1-d2-1-amine Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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